Cas no 844640-04-6 (Pyridine, 2-chloro-6-(1,1-dimethylethoxy)-4-(trifluoromethyl)-)
844640-04-6 structure
Product Name:Pyridine, 2-chloro-6-(1,1-dimethylethoxy)-4-(trifluoromethyl)-
CAS No:844640-04-6
MF:C10H11ClF3NO
MW:253.64865231514
CID:4213944
PubChem ID:57839022
Update Time:2025-04-24
Pyridine, 2-chloro-6-(1,1-dimethylethoxy)-4-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 2-chloro-6-(1,1-dimethylethoxy)-4-(trifluoromethyl)-
- 2-chloro-6-[(2-methylpropan-2-yl)oxy]-4-(trifluoromethyl)pyridine
- 2-(Tert-butoxy)-6-chloro-4-(trifluoromethyl)pyridine
- SCHEMBL13691400
- 844640-04-6
- RSIAJDIPKXJCLR-UHFFFAOYSA-N
- DB-163440
-
- Inchi: 1S/C10H11ClF3NO/c1-9(2,3)16-8-5-6(10(12,13)14)4-7(11)15-8/h4-5H,1-3H3
- InChI Key: RSIAJDIPKXJCLR-UHFFFAOYSA-N
- SMILES: C1(Cl)=NC(OC(C)(C)C)=CC(C(F)(F)F)=C1
Computed Properties
- Exact Mass: 253.0481262Da
- Monoisotopic Mass: 253.0481262Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 22.1Ų
Pyridine, 2-chloro-6-(1,1-dimethylethoxy)-4-(trifluoromethyl)- Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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